Cas no 1094627-40-3 (8-amino-1,4-dioxaspiro[4.5]decan-7-ol)
1094627-40-3 structure
Product Name:8-amino-1,4-dioxaspiro[4.5]decan-7-ol
CAS No:1094627-40-3
MF:C8H15NO3
MW:173.209602594376
CID:2115575
Update Time:2023-11-19
8-amino-1,4-dioxaspiro[4.5]decan-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-amino-1,4-Dioxaspiro[4.5]decan-7-ol
- 1,4-Dioxaspiro[4.5]decan-7-ol, 8-amino-
- CID 90354649
- 8-amino-1,4-dioxaspiro[4.5]decan-7-ol
-
- Inchi: 1S/C8H15NO3/c9-6-1-2-8(5-7(6)10)11-3-4-12-8/h6-7,10H,1-5,9H2
- InChI Key: ZPBXVXJSKRINPY-UHFFFAOYSA-N
- SMILES: O1CCOC21CCC(C(C2)O)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 168
- Topological Polar Surface Area: 64.7
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 326.9±42.0 °C(Predicted)
- pka: 14.88±0.40(Predicted)
8-amino-1,4-dioxaspiro[4.5]decan-7-ol Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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